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Compound of Interest

Compound Name:
N-(2-aminophenyl)-2-

methylbenzamide

CAS No.: 50850-12-9

Cat. No.: B2590300

Get Quote

Executive Safety Summary
IMMEDIATE ACTION REQUIRED:

Strict Segregation: Never dispose of this compound in municipal waste, sinks, or with

oxidizing agents (e.g., nitric acid, peroxides).

Primary Hazard: The aniline moiety (free amine on the phenyl ring) presents risks of skin

sensitization, potential carcinogenicity, and high aquatic toxicity.

Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Identification & Hazard Profiling
To ensure protocol accuracy, we must distinguish this specific isomer from its reverse-amide

counterparts.
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Feature Specification

Chemical Name N-(2-aminophenyl)-2-methylbenzamide

Structural Identity
2-methylbenzoic acid coupled with o-

phenylenediamine (mono-amide)

Molecular Formula C₁₄H₁₄N₂O

Key Functional Groups Primary Aromatic Amine (Aniline); Benzamide

Analogous CAS
721-47-1 (Non-methylated analog) used for

hazard benchmarking

Physical State
Solid (Crystalline powder, typically off-white to

pale yellow)

Mechanism of Hazard (Causality)
Aniline Toxicity: The unreacted amino group (-NH₂) on the phenyl ring is metabolically active.

Upon absorption (dermal/inhalation), it can undergo N-hydroxylation, leading to

methemoglobinemia or DNA adduct formation.

Environmental Persistence: Benzamides are hydrolytically stable. If released into waterways,

the aniline fragment is highly toxic to aquatic life (Category Acute 1).

Waste Characterization & Segregation Logic
Effective disposal relies on a "Self-Validating System"—if you segregate correctly at the bench,

the downstream destruction is guaranteed.

The Segregation Protocol[4]
Solid Waste Stream (Preferred): Isolate pure solid substance in a dedicated container.

Liquid Waste Stream: If dissolved in solvent (DMSO, Methanol, DCM), segregate based on

the solvent's halogen content.

Incompatibility Check:
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DANGER: Do not mix with Nitrites or Strong Acids.

Reasoning: In acidic conditions, the primary amine reacts with nitrites to form diazonium

salts, which are unstable and potentially explosive.

Decision Logic Diagram
The following workflow ensures the compound enters the correct destruction path.
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Waste Generation:
N-(2-aminophenyl)-2-methylbenzamide

Physical State?

Solid / Powder

 Dry

Solution / Mother Liquor

 Dissolved

Pack in HDPE Jar
Label: 'Toxic Solid - Organic'

Solvent Type?

Halogenated
(DCM, Chloroform)

 Contains Cl/Br/F

Non-Halogenated
(MeOH, DMSO, Ethyl Acetate)

 No Halogens

Stream A: Halogenated Waste
(High Temp Incineration)

Stream B: Organic Combustible
(Fuel Blending/Incineration)

FINAL DISPOSAL:
Rotary Kiln Incineration

Click to download full resolution via product page
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Figure 1: Waste segregation logic tree. Validates the separation of halogenated and non-

halogenated streams to prevent incinerator corrosion and ensure complete thermal destruction.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE) Setup

Respiratory: N95 (minimum) or P100 HEPA mask if handling powder.

Dermal: Double-gloving recommended.

Inner Layer: Nitrile (0.11 mm).

Outer Layer: Nitrile or Neoprene (Extended Cuff).

Rationale: Aniline derivatives can permeate standard latex rapidly.

Ocular: Chemical splash goggles (ANSI Z87.1).

Phase 2: Packaging & Labeling
Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber glass

bottle. Avoid metal containers if acidic residues are present.

Transfer:

Place the waste container in a fume hood.

Transfer solid waste using a disposable spatula (dispose of spatula in the same

container).

Do not generate dust.[1][2][3]

Labeling:

Affix a hazardous waste tag immediately.

Chemical Name: Write out full name: "N-(2-aminophenyl)-2-methylbenzamide".
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Constituents: If in solution, list all solvents (e.g., "90% Methanol, 10% Solute").

Hazard Checkboxes: Mark "Toxic," "Irritant," and "Sensitizer."

Phase 3: Storage & Handoff[5][7][8]
Storage Location: Satellite Accumulation Area (SAA).

Secondary Containment: Store the bottle inside a plastic tray to capture potential leaks.

Timeline: Request pickup within 90 days (standard RCRA compliance).

Spill Management (Emergency Disposal)
In the event of a benchtop spill, follow this containment workflow to prevent laboratory

contamination.

1. ALERT
Notify personnel

Evacuate immediate area

2. PPE UP
Don Goggles, Double Gloves,

Lab Coat

3. CONTAIN
Cover with absorbent pads

(Do not wipe yet)

4. SOLUBILIZE
Wet pads slightly with

Ethanol/Acetone

5. COLLECT
Scoop into hazardous

waste bag

6. DECON
Wash surface with
soap & water x3

Click to download full resolution via product page

Figure 2: Emergency spill response workflow. The "Solubilize" step is critical as benzamides

are often hydrophobic; dry wiping may disperse dust.

Regulatory Compliance & Scientific Rationale
RCRA Classification (USA)
While this specific intermediate may not have a named "P" or "U" list code, it must be

characterized by its toxicity:

Waste Code: Likely D001 (Ignitable, if in solvent) or regulated as Toxic under the "mixture

rule" if the aniline component exhibits characteristic toxicity.

Universal Precaution: Treat as a "Research Chemical of Unknown Toxicity" if specific LD50

data is unavailable, defaulting to the highest protection level.
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Thermal Destruction Rationale
Incineration at >850°C is required to break the amide bond and oxidize the aromatic rings.

Reaction: C₁₄H₁₄N₂O + O₂ → CO₂ + H₂O + NOₓ

Note: The nitrogen content will generate NOₓ; therefore, the incineration facility must have

scrubbers. This is why "Down the Drain" is strictly prohibited—wastewater treatment plants

cannot effectively degrade these stable amide rings, leading to bioaccumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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